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Compound of Interest

Compound Name: 4-Ethoxybenzaldehyde

Cat. No.: B043997 Get Quote

An In-depth Technical Guide to 4-Ethoxybenzaldehyde

CAS Number: 10031-82-0[1][2][3][4]

This technical guide provides a comprehensive overview of 4-Ethoxybenzaldehyde, a

versatile aromatic aldehyde utilized in various fields, including pharmaceuticals, fragrances,

and organic synthesis.[3] This document is intended for researchers, scientists, and

professionals involved in drug development and other scientific disciplines requiring detailed

technical information.

Chemical and Physical Properties
4-Ethoxybenzaldehyde is a colorless to light yellow liquid with a characteristic sweet, floral,

anise-like odor.[3][5] It is classified as an aromatic ether and an aldehyde.[5] Key identifying

and physical properties are summarized in the tables below.

Table 1: Identifiers and Chemical Formula
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Identifier Value

IUPAC Name 4-ethoxybenzaldehyde[5]

Synonyms
p-Ethoxybenzaldehyde, Benzaldehyde, 4-

ethoxy-[3][5][6]

CAS Number 10031-82-0[1][2][3][4]

Molecular Formula C₉H₁₀O₂[3][5]

Molecular Weight 150.17 g/mol [4][5]

Canonical SMILES CCOC1=CC=C(C=C1)C=O[1][5]

InChI Key JRHHJNMASOIRDS-UHFFFAOYSA-N[4][5]

Table 2: Physical and Chemical Properties

Property Value

Appearance Colorless to light yellow liquid[3]

Melting Point 13-14 °C[4][5][7]

Boiling Point 249-255 °C at 760 mmHg[4][5][7]

Density 1.08 g/mL at 25 °C[4][5][7]

Refractive Index n20/D 1.559[4]

Flash Point 113 °C (closed cup)[4]

Solubility Insoluble in water.[7][8]

LogP 2.230[5]

Stability
Stable under normal temperatures and

pressures. Air sensitive.[1][2]

Applications in Research and Development
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4-Ethoxybenzaldehyde is a valuable building block in organic synthesis and has several

applications:

Pharmaceutical Development: It serves as a key intermediate in the synthesis of various

pharmaceutical compounds.[3] It has been investigated for its anti-inflammatory properties

and its ability to suppress prostaglandin E2.[7] Additionally, it has shown potential in reducing

facial erythema.[1][7]

Fine Chemicals Synthesis: This compound is widely used in the production of fragrances and

flavoring agents.[1][3][7]

Organic Synthesis: Its aldehyde functional group and substituted aromatic ring allow it to

participate in a variety of chemical reactions, including condensation and nucleophilic

addition reactions, making it a versatile reagent for creating more complex molecules.[3]

Analytical Chemistry: It can be employed as a standard in analytical methods for the

quantification of related compounds.[3]

Experimental Protocols
Detailed methodologies for key experiments involving 4-Ethoxybenzaldehyde are provided

below.

Synthesis of 4-Ethoxybenzaldehyde via Williamson
Ether Synthesis
This protocol describes the synthesis of 4-ethoxybenzaldehyde from 4-hydroxybenzaldehyde

and an ethylating agent.

Materials:

4-hydroxybenzaldehyde

Ethyl iodide (or diethyl sulfate)

Potassium carbonate (K₂CO₃)

Acetone (or DMF)
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Diethyl ether

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

To a solution of 4-hydroxybenzaldehyde (1.0 equivalent) in acetone, add potassium

carbonate (1.5 equivalents).

Stir the mixture at room temperature for approximately 15-20 minutes.

Add the ethylating agent (e.g., ethyl iodide, 1.2 equivalents) to the reaction mixture.

Reflux the reaction mixture for 12-16 hours. The progress of the reaction should be

monitored by Thin-Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature and filter off the solid

potassium carbonate. Wash the solid with a small amount of acetone.

Remove the solvent from the filtrate under reduced pressure using a rotary evaporator.

Dissolve the residue in diethyl ether and wash with saturated aqueous sodium bicarbonate

solution, followed by brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude product.

Purify the crude 4-ethoxybenzaldehyde by vacuum distillation or column chromatography

on silica gel.
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Reaction Setup Reaction Work-up Purification

4-Hydroxybenzaldehyde
Potassium Carbonate

Acetone

Stir at RT
(15-20 min) Add Ethyl Iodide Reflux (12-16h)

Monitor by TLC Cool and Filter Evaporate Solvent Dissolve in Ether
Wash with NaHCO3, Brine

Dry over MgSO4
Filter and Evaporate

Vacuum Distillation or
Column Chromatography

Pure
4-Ethoxybenzaldehyde

Sample and Standard
Preparation in Mobile Phase

HPLC System and Column
Equilibration

Inject Standard Solution Inject Sample Solution

Acquire Chromatograms

Data Analysis:
- Compare Retention Times
- Calculate Peak Area Purity

Purity Report
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4-Ethoxybenzaldehyde

Primary Hazards

Required PPE

CAS: 10031-82-0

Skin Irritation
(H315)

Eye Irritation
(H319)

Respiratory Irritation
(H335)

Protective Gloves Safety Goggles/
Faceshield

Adequate Ventilation/
Respirator

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Ethoxybenzaldehyde CAS number and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043997#4-ethoxybenzaldehyde-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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